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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Citronellyl tiglate, an ester with a characteristic rosy, fruity, and herbaceous aroma, is a

naturally occurring compound found in the essential oils of several plant species, most notably

within the Pelargonium genus, commonly known as geraniums. This guide provides a

comparative analysis of Citronellyl tiglate from different Pelargonium sources, focusing on its

prevalence in their essential oils. While direct comparative studies on the yield, purity, and

specific biological activities of isolated Citronellyl tiglate from different plant sources are

limited in publicly available literature, this document synthesizes existing data on the chemical

composition of essential oils from various Pelargonium species and cultivars.

Data Presentation: Citronellyl Tiglate Content in
Pelargonium Essential Oils
The following table summarizes the percentage of Citronellyl tiglate found in the essential oils

of different Pelargonium species and cultivars from various geographical locations, as reported

in several studies. It is important to note that the chemical composition of essential oils can be

influenced by factors such as the specific cultivar, geographical location, climate, harvest time,

and extraction method.
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Plant Source
Geographic
Origin

Plant Part
Citronellyl
Tiglate (%)

Reference

Pelargonium

graveolens

North India

(Solan, 1467m)
Not Specified Not Detected [1]

Pelargonium

graveolens

North India

(Manali, 2050m)
Not Specified Not Detected [1]

Pelargonium

graveolens

North India

(Rahalla Fall,

2501m)

Not Specified Not Detected [1]

Pelargonium cv.

Rosé
Reunion Island Not Specified Not Reported [2]

Pelargonium sp. Reunion Island Not Specified Not Reported [2]

Pelargonium

graveolens

Saudi Arabia

(Riyadh) - HD
Not Specified Not Reported

Pelargonium

graveolens

Saudi Arabia

(Riyadh) - MAHD
Not Specified Not Reported

Pelargonium

graveolens

Saudi Arabia (Al-

Qatif) - HD
Not Specified Not Reported

Pelargonium

graveolens

Saudi Arabia (Al-

Qatif) - MAHD
Not Specified 1.95 [3]

Pelargonium

graveolens

Saudi Arabia

(Benimalek) - HD
Not Specified 1.02 [3]

Pelargonium

graveolens

Saudi Arabia

(Benimalek) -

MAHD

Not Specified 1.22 [3]

Pelargonium

graveolens

Saudi Arabia

(Maysan) - HD
Not Specified 1.02 [3]

Pelargonium

graveolens

Saudi Arabia

(Maysan) -

MAHD

Not Specified 1.92 [3]
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Geranium India Petiole Oil 3.93 [4]

Geranium India Stem Oil 1.88 [4]

Geranium Rwanda Leaf Oil 0.14 [4]

Geranium India Leaf Oil 1.40 [4]

Pelargonium

graveolens
Not Specified Not Specified

0.33 (Bourbon),

0.34 (Bio-G-171),

0.30 (CIM-

Pawan)

[5]

Pelargonium

roseum
Not Specified Leaves Not Detected [6]

Pelargonium

graveolens
Not Specified Leaves 0.04 [7]

Pelargonium

odoratissimum
Not Specified Leaves Not Detected [6]

HD: Hydrodistillation; MAHD: Microwave-Assisted Hydrodistillation

Biological Activities of Pelargonium Essential Oils
Essential oils from Pelargonium species, which contain Citronellyl tiglate as a minor

component, have been investigated for various biological activities. It is crucial to understand

that these activities are attributed to the synergistic effects of the complex mixture of

compounds present in the oil, and not solely to Citronellyl tiglate.

Anti-inflammatory Activity:Pelargonium graveolens essential oil has demonstrated anti-

inflammatory effects. The major components, citronellol and geraniol, are believed to

contribute significantly to this property[8][9]. Studies have shown that the essential oil can

reduce edema in animal models, comparable to the effects of diclofenac, a standard anti-

inflammatory drug[8].

Antimicrobial Activity: The essential oil of Pelargonium graveolens has shown activity against

various bacteria and fungi[10][11]. This broad-spectrum antimicrobial action makes it a

subject of interest for applications in managing skin infections.
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Anticancer Potential: While there is a growing interest in natural products for cancer therapy,

specific comparative studies on the anticancer activity of Citronellyl tiglate from different

plant sources are not available. However, the broader class of terpenes, to which Citronellyl
tiglate belongs, includes many compounds with demonstrated anticancer properties[12][13].

Further research is needed to elucidate the specific role of Citronellyl tiglate in this area.

Experimental Protocols
The following sections outline generalized methodologies for the extraction and analysis of

Citronellyl tiglate from plant sources, based on common practices in the field.

Essential Oil Extraction: Hydrodistillation
Hydrodistillation is a common method for extracting essential oils from plant material.

Protocol:

Plant Material Preparation: Fresh or dried plant material (leaves, stems, flowers) is collected

and, if necessary, cut into smaller pieces to increase the surface area for extraction.

Distillation: The plant material is placed in a distillation apparatus with water. The mixture is

heated to boiling.

Vapor Collection: The steam, carrying the volatile essential oil components, rises and passes

into a condenser.

Condensation: The condenser, cooled with circulating cold water, turns the steam back into a

liquid.

Separation: The liquid, a mixture of water and essential oil, is collected in a separator. Due to

their different densities and immiscibility, the essential oil and water form distinct layers,

allowing for their separation.
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Essential Oil Extraction (Hydrodistillation)

Plant Material
(Pelargonium sp.) Hydrodistillation
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Steam & Condensation
Essential Oil

Click to download full resolution via product page

Caption: Workflow for Essential Oil Extraction.

Chemical Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the gold standard for identifying and quantifying the components of an essential oil.

Protocol:

Sample Preparation: A small, diluted sample of the essential oil is prepared in a suitable

solvent.

Injection: The sample is injected into the gas chromatograph.

Separation: The GC separates the different components of the oil based on their volatility

and interaction with the stationary phase in the GC column.

Detection and Identification: As each component elutes from the column, it enters the mass

spectrometer, which ionizes the molecules and separates the ions based on their mass-to-

charge ratio. The resulting mass spectrum is a unique "fingerprint" for each compound,

allowing for its identification by comparison to a spectral library.

Quantification: The area of each peak in the chromatogram is proportional to the amount of

the corresponding compound in the sample.
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GC-MS Analysis
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Caption: GC-MS Analysis Workflow.

Conclusion
This comparative analysis, based on available scientific literature, highlights that the presence

and concentration of Citronellyl tiglate can vary significantly among different Pelargonium

species and cultivars, and is influenced by geographical and environmental factors. While the

essential oils of these plants exhibit promising biological activities, further research is required

to isolate Citronellyl tiglate from these various sources and conduct direct comparative

studies on its purity, yield, and specific pharmacological effects. Such studies would be

invaluable for researchers and professionals in drug development seeking to harness the

therapeutic potential of this natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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